Cas no 851785-58-5 (BENZENEMETHANOL, 3-FLUORO-5-(METHYLTHIO)-)

3-Fluoro-5-(methylthio)benzenemethanol is a fluorinated aromatic alcohol derivative with a methylthio substituent, offering unique reactivity and structural features for synthetic applications. The presence of both fluorine and methylthio groups enhances its utility as an intermediate in pharmaceuticals, agrochemicals, and specialty materials. The fluorine atom imparts electron-withdrawing properties, influencing regioselectivity in further functionalization, while the methylthio group provides a versatile handle for sulfur-based transformations. This compound’s balanced polarity and stability make it suitable for use in cross-coupling reactions, nucleophilic substitutions, and as a building block for complex molecular architectures. Its well-defined structure ensures reproducibility in synthetic pathways.

BENZENEMETHANOL, 3-FLUORO-5-(METHYLTHIO)- structure

851785-58-5 structure

Product Name:BENZENEMETHANOL, 3-FLUORO-5-(METHYLTHIO)-

CAS No:851785-58-5

MF:C₈H₉FOS

MW:172.219864606857

CID:3378250

PubChem ID:86048903

Update Time:2025-05-27

BENZENEMETHANOL, 3-FLUORO-5-(METHYLTHIO)- Chemical and Physical Properties

Names and Identifiers

- BENZENEMETHANOL, 3-FLUORO-5-(METHYLTHIO)-
- 5-Fluoro-3-(methylthio)benzyl alcohol
- E93367
- 5-fluoro-3-(methylthio)benzylalcohol
- SCHEMBL16952567
- MFCD28142583
- 851785-58-5
- CS-0194831
- (3-fluoro-5-(methylthio)phenyl)methanol
- (3-fluoro-5-methylsulfanylphenyl)methanol
- MDL： MFCD28142583
- Inchi： 1S/C8H9FOS/c1-11-8-3-6(5-10)2-7(9)4-8/h2-4,10H,5H2,1H3
- InChI Key： LBPWRMDOCGSWGG-UHFFFAOYSA-N
- SMILES： S(C)C1=CC(=CC(CO)=C1)F

Computed Properties

Exact Mass: 172.03581424g/mol
Monoisotopic Mass: 172.03581424g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 121
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 45.5Å²

BENZENEMETHANOL, 3-FLUORO-5-(METHYLTHIO)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Aaron	AR020N2C-500mg	5-Fluoro-3-(methylthio)benzyl alcohol	851785-58-5		500mg	$377.00	2023-12-15
Aaron	AR020N2C-1g	5-Fluoro-3-(methylthio)benzyl alcohol	851785-58-5		1g	$503.00	2023-12-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1265501-500mg	5-Fluoro-3-(methylthio)benzyl alcohol	851785-58-5	95%	500mg	￥3670.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1265501-1g	5-Fluoro-3-(methylthio)benzyl alcohol	851785-58-5	95%	1g	￥5239.00	2024-07-28